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Compound of Interest

Compound Name: 5-Iodo-2,4-dimethylpyrimidine

Cat. No.: B11876538

Get Quote

Executive Summary & Core Directive
Treat 5-Iodo-2,4-dimethylpyrimidine as Halogenated Organic Waste.

Effective disposal of 5-Iodo-2,4-dimethylpyrimidine (CAS 1006709-34-7*) requires strict

adherence to halogenated waste protocols.[1][2][3] Due to the iodine substituent on the

pyrimidine ring, this compound must not be commingled with non-halogenated solvents (e.g.,

acetone, ethanol) or general aqueous waste.[2][3] Mixing halogenated compounds with non-

halogenated streams significantly increases disposal costs and violates EPA/RCRA

segregation standards in many jurisdictions.[1][3]

Note: Verification of CAS 1006709-34-7 against your specific vendor container is

recommended, as CAS numbers for specialized pyrimidine derivatives can vary by salt form or

hydration state.[1][2][3] The protocols below apply to the core chemical structure.

Hazard Identification & Classification
Before disposal, the chemical nature of the waste must be understood to prevent incompatible

reactions.
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Property Description Operational Implication

Chemical Class Halogenated Heterocycle

Must be segregated into

"Halogenated Waste" streams.

[1][2][3]

Primary Hazards Irritant (Skin/Eye/Respiratory)

PPE (Gloves, Goggles, Lab

Coat) is mandatory during

handling.[1][2][3]

Reactivity Stable under normal conditions

Avoid strong oxidizing agents.

[1][3] Compatible with standard

organic waste containers.[1][3]

Physical State Solid (Powder/Crystalline)

Requires dissolution or solid

waste "lab packing" for final

disposal.[1][3]

Expert Insight: The iodine-carbon bond in pyrimidines is relatively stable but can release free

iodine (

) or hydriodic acid (

) if subjected to strong acids or extreme heat during improper treatment.[1][2][3] Incineration at
a licensed facility is the only acceptable terminal disposal method.[3]

Waste Segregation Strategy
Proper segregation is the single most critical step in the disposal workflow.[3]

The "Halogen Rule"
If 5-Iodo-2,4-dimethylpyrimidine is dissolved in a non-halogenated solvent (e.g., Methanol),

the entire mixture is classified as Halogenated Waste.[1][2][3]

Correct: Dissolve 500 mg of substance in 10 mL Dichloromethane (DCM)

Halogenated Waste Carboy.

Correct: Dissolve 500 mg of substance in 10 mL Methanol
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Halogenated Waste Carboy.

Incorrect: Pour Methanol solution into "Non-Halogenated/Flammable" waste.[1][3] (This

contaminates the drum).[1][3]

Segregation Logic Flowchart

Waste Generation:
5-Iodo-2,4-dimethylpyrimidine

Is the waste Solid or Liquid?

Solid Waste
(Powder, Contaminated Wipes)

Liquid Waste
(Reaction Mixtures, Mother Liquor)

Collect in Wide-Mouth
Polyethylene Jar (Lab Pack)

Does solvent contain Halogens?
(e.g., DCM, Chloroform)

DISPOSE AS:
HALOGENATED ORGANIC WASTE

Yes (Halogenated Solvent) No (e.g., Methanol, Acetone)

  Mixture becomes
Halogenated  

Click to download full resolution via product page

Figure 1: Decision logic for segregating 5-Iodo-2,4-dimethylpyrimidine waste streams.
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Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid Chemical
Use this when disposing of expired inventory or excess solid reagent.[2]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1][2][3]

Labeling: Affix a hazardous waste label.

Chemical Name: "5-Iodo-2,4-dimethylpyrimidine (Solid)"[1][2][3]

Hazard Checkbox: Check "Toxic" and "Irritant".[1][3]

Constituents: 100% 5-Iodo-2,4-dimethylpyrimidine.[1][2][3]

Transfer: Transfer the solid into the jar. If the original container is small (<50 mL) and

compatible, you may place the entire original container inside the waste jar.[3]

Closure: Screw the lid tightly. Do not leave open in the fume hood.[3]

Storage: Store in the Satellite Accumulation Area (SAA) until pickup.

Scenario B: Disposal of Reaction Mixtures (Liquid)
Use this for mother liquors or reaction byproducts.[1][2][3]

Solvent Compatibility: Ensure the waste carboy is rated for halogenated solvents (typically

HDPE or Fluorinated HDPE).[3]

Transfer: Pour the mixture into the designated "Halogenated Organic Waste" carboy.

Logging: Immediately record the addition on the carboy's waste log sheet.

Entry: "5-Iodo-2,4-dimethylpyrimidine solution (<1%)".[1][2][3]

Note: Even trace amounts render the solvent stream halogenated.[3]
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Ventilation: Keep the carboy capped when not actively adding waste to prevent volatile

emissions.[3]

Spill Response & Management
In the event of a spill, immediate action is required to prevent exposure and contamination.

Spill Response Workflow:

Alert & Isolate: Notify nearby personnel. Mark the area.

PPE Up: Wear double nitrile gloves, safety goggles, and a lab coat.[3] If powder is airborne,

use an N95 or half-mask respirator.[1][2][3]

Containment:

Solid Spill: Cover with wet paper towels to prevent dust generation, then wipe up.[3]

Liquid Spill: Surround with absorbent pads or vermiculite.[1][3]

Cleanup:

Scoop absorbed material into a solid waste bag or wide-mouth jar.[1][2][3]

Clean the surface with soap and water.[3][4][5]

Dispose of all cleanup materials (gloves, pads, towels) as Hazardous Solid Waste

(contaminated with Halogens).[2][3]

Report: File an incident report with your EHS department.[1][3]

Regulatory Compliance (RCRA/EPA)[1][2][3]
While 5-Iodo-2,4-dimethylpyrimidine is not explicitly "P-listed" or "U-listed" by name in 40

CFR 261.33, it falls under general hazardous waste characteristics.[1][2][3]

Waste Code Assignment:

If dissolved in spent halogenated solvents (e.g., DCM), apply code F002.[2][3][6][7]
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If pure or in non-listed solvents, it is typically regulated as Hazardous Waste

(Toxic/Irritant).[2][3]

Always consult your institution's specific "Waste Profile" for halogenated heteroaromatics.

[1][3]

Self-Validating System: To ensure compliance, always ask: "Does this container have a yellow

'Halogenated' tag?" If the answer is no, and you are holding this compound, stop.[2][3] You are

about to make a costly error.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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